Cas no 81539-54-0 (1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-, 5-oxime)

• Product name: 1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-, 5-oxime
• CAS No: 81539-54-0
• MF: C₆H₇NO₅
• MW: 173.123481988907
• CID: 703763
• PubChem ID: 6399389

1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-, 5-oxime Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,5,6-trione, 2,2-dimethyl-, 5-oxime
• 5-hydroxyimino-2,2-dimethyl-1,3-dioxane-4,6-dione
• DTXSID70423242
• isopropylidene (hydroxyimino)malonate
• 81539-54-0
• AKOS024359340
• 1,3-dioxane-4,6-dione-5-oxime, 2,2-dimethyl-
• 3,5-Dioxahexaldoxin-2,6-dione-, 4,4-dimethyl-
• SCHEMBL9130659
• SWNMIBMITNARIM-UHFFFAOYSA-N
• 2,2-Dimethyl-1,3-dioxane-4,5,6-trione 5-oxime #
• ST50988820

• Inchi： InChI=1S/C6H7NO5/c1-6(2)11-4(8)3(7-10)5(9)12-6/h10H,1-2H3
• InChI Key： SWNMIBMITNARIM-UHFFFAOYSA-N
• SMILES： CC1(OC(=O)C(=NO)C(=O)O1)C

Computed Properties

• Exact Mass: 173.03242232g/mol
• Monoisotopic Mass: 173.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.2Ų